Cas no 15220-27-6 (Methyl, (2,4,5-trimethylphenyl)-)
15220-27-6 structure
Product Name:Methyl, (2,4,5-trimethylphenyl)-
CAS No:15220-27-6
MF:C10H13
MW:133.210222959518
CID:1329506
PubChem ID:101753983
Update Time:2025-04-20
Methyl, (2,4,5-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methyl, (2,4,5-trimethylphenyl)-
- NSC-6770
- NSC6770
- Duren
- 1,2,4,5-tetramethyl-benzene
- NCGC00259469-01
- CAS-95-93-2
- 1,2,4,5-Tetramethylbenzene; p-Xylene, 2,5-dimethyl- (7CI); 1,2,4,5-Tetramethylbenzene; Durene; Durol; NSC 6770
- 2,5-dimethyl-p-xylene
- MFCD00008528
- Z104473710
- CCRIS 8660
- WLN: 1R B1 D1 E1
- DB-038211
- DTXSID1029124
- T0714
- 181426CFYB
- 1,2,4,5-Tetramethylbenzene, 98%
- T0140
- CHEBI:38978
- UNII-181426CFYB
- (2,4,5-trimethylphenyl)methyl
- Q907919
- BIDD:ER0685
- LS-13806
- InChI=1/C10H14/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1-4H
- F0001-2285
- W-100151
- DURENE [MI]
- NCGC00257264-01
- 1,2,4,5-Tetramethylbenzene 10 microg/mL in Cyclohexane
- STL268879
- EN300-19396
- 1,2,4,5-TETRAMETHYLBENZENE
- Durol
- DTXCID309124
- NCIMech_000514
- 95-93-2
- NSC 6770
- 15220-27-6
- 1,2,4,5-tetramethyl benzene
- 1,2,4,5-TETRAMETHLYBENZENE
- NCGC00249135-01
- DTXSID901307890
- G77316
- 1,2,4,5-Tetramethylbenzene, Standard for quantitative NMR, TraceCERT(R)
- 1,2,4,5-TETRAMETHYLBENZENE (DURENE)
- NS00078869
- Benzene, 1,2,4,5-tetramethyl-
- CHEMBL1797134
- AKOS000119934
- p-Xylene, 2,5-dimethyl-
- AI3-25182
- EINECS 202-465-7
- Durene
- Tox21_201920
- Tox21_303511
-
- Inchi: 1S/C10H13/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1H2,2-4H3
- InChI Key: URJSCTLSDSIQTE-UHFFFAOYSA-N
- SMILES: C1(C)C=C(C)C([CH2])=CC=1C |^1:6|
Computed Properties
- Exact Mass: 133.101725415g/mol
- Monoisotopic Mass: 133.101725415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Methyl, (2,4,5-trimethylphenyl)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
15220-27-6 (Methyl, (2,4,5-trimethylphenyl)-) Related Products
- 87-85-4(Hexamethylbenzene)
- 25619-60-7(Benzene, tetramethyl-)
- 4342-40-9(Hexamethylbenzene-d18)
- 25551-13-7(trimethylbenzene)
- 56004-61-6(o-Xylene-d10)
- 488-23-3(1,2,3,4-Tetramethylbenzene)
- 700-12-9(1,2,3,4,5-pentamethylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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